Cas no 2137687-45-5 (Ethyl 1-(8-formylquinolin-7-yl)piperidine-4-carboxylate)

• Product Name: Ethyl 1-(8-formylquinolin-7-yl)piperidine-4-carboxylate
• CAS No: 2137687-45-5
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 6223188
• PubChem ID: 165461130
• Update Time: 2025-10-29

Ethyl 1-(8-formylquinolin-7-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(8-formylquinolin-7-yl)piperidine-4-carboxylate
• 2137687-45-5
• EN300-731426
• Ethyl 1-(8-formylquinolin-7-yl)piperidine-4-carboxylate

• Inchi： 1S/C18H20N2O3/c1-2-23-18(22)14-7-10-20(11-8-14)16-6-5-13-4-3-9-19-17(13)15(16)12-21/h3-6,9,12,14H,2,7-8,10-11H2,1H3
• InChI Key： MZZKOUQXYJOZJH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C2C=CC3=CC=CN=C3C=2C=O)CC1)=O

Computed Properties

• Exact Mass: 312.14739250g/mol
• Monoisotopic Mass: 312.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.5Ų

Additional information on Ethyl 1-(8-formylquinolin-7-yl)piperidine-4-carboxylate

Ethyl 1-(8-formylquinolin-7-yl)piperidine-4-carboxylate (CAS No: 2137687-45-5)

Ethyl 1-(8-formylquinolin-7-yl)piperidine-4-carboxylate, with the CAS number 2137687-45-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a quinoline moiety with a piperidine ring, linked through a carboxylic ester group. The presence of the formyl group at position 8 of the quinoline ring adds to its structural complexity and functional diversity.

The synthesis of Ethyl 1-(8-formylquinolin-7-yl)piperidine-4-carboxylate involves a series of carefully designed organic reactions. Researchers have employed various strategies, including Palladium-catalyzed cross-coupling reactions and ring-closing metathesis, to construct this compound efficiently. Recent advancements in catalytic methodologies have significantly improved the yield and purity of this compound, making it more accessible for further studies.

Ethyl 1-(8-formylquinolin-7-yl)piperidine-4-carboxylate has demonstrated potential in several applications. In the realm of drug discovery, this compound has shown promising activity as an inhibitor of certain enzymes and receptors. For instance, studies have highlighted its ability to modulate the activity of kinase enzymes, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders.

Beyond its pharmacological applications, Ethyl 1-(8-formylquinolin-7-yl)piperidine-4-carboxylate has also been explored for its potential in material science. The compound's unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has focused on optimizing its photophysical properties to enhance its performance in these applications.

The structural versatility of Ethyl 1-(8-formlyquinolin-7-y)piperidine-4-carboxy late allows for further functionalization, enabling researchers to tailor its properties for specific applications. For example, modifications to the formly group or the piperidine ring can significantly alter its reactivity and selectivity. This flexibility underscores its importance as a building block in organic synthesis.

In conclusion, Ethly 1-(8-formlyquinolin_7_yl)piperidine_4_carboxy late (CAS No: 2137687_45_5) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications and promising research outcomes position it as a valuable compound in both academic and industrial settings. As research continues to uncover new facets of its potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.